Cas no 5400-56-6 (ethyl (2,4-difluoro-6-nitrophenyl)carbamate)

• Product Name: ethyl (2,4-difluoro-6-nitrophenyl)carbamate
• CAS No: 5400-56-6
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 2626868
• PubChem ID: 223114
• Update Time: 2025-04-21

ethyl (2,4-difluoro-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (2,4-difluoro-6-nitrophenyl)carbamate
• NSC-10354
• DTXSID70968825
• Ethyl hydrogen (2,4-difluoro-6-nitrophenyl)carbonimidate
• NSC10354
• 5400-56-6
• AKOS019884292

• Inchi： 1S/C9H8F2N2O4/c1-2-17-9(14)12-8-6(11)3-5(10)4-7(8)13(15)16/h3-4H,2H2,1H3,(H,12,14)
• InChI Key： ATRLNLAWIVJYMK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1NC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 246.04524
• Monoisotopic Mass: 246.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.486
• Boiling Point: 269°C at 760 mmHg
• Flash Point: 116.5°C
• Refractive Index: 1.558
• PSA: 81.47